(E)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H14N2OS2/c1-10-8-11(2)15-13(9-10)17-16(21-15)18-14(19)6-5-12-4-3-7-20-12/h3-9H,1-2H3,(H,17,18,19)/b6-5+
• InChI Key: ZSMLKOHMXKKVMK-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C=CC3=CC=CS3)C
• Isomeric SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)/C=C/C3=CC=CS3)C
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol
• CAS No.: 896676-75-8

Description

Benzo[d]thiazol and thiophen-2-yl groups are both heterocyclic compounds, which are frequently used as biological probes in living systems as well as drugs in medicine because their diverse heteroatoms can bind different locations of biological macromolecules.

Synthesis Analysis

Benzo[d]thiazol can be synthesized through a catalyst-free microwave-assisted procedure. This synthetic manipulation is expected to greatly expand the repertoire of reaction types in heterocyclic chemistry and pave the way for new syntheses of bioactive compounds.

Molecular Structure Analysis

The molecular structure of these compounds is complex and can be influenced by long-range interactions.

Chemical Reactions Analysis

Sulfide oxidation tuning in thiophen-2-yl based compounds has been reported, which could be relevant for the chemical reactions involving your compound.

Scientific Research Applications

Synthesis and Structural Analysis

• A study focused on the synthesis and structure determination of similar compounds, showcasing the potential for creating novel molecules with unique properties. This research emphasizes the importance of structural analysis in understanding and manipulating chemical compounds (Kariuki et al., 2022).

Application in Solar Cell Technology

• The introduction of thiophen-2-yl thiazole as a π-bridge in novel coumarin sensitizers for dye-sensitized solar cells indicates its utility in enhancing light-harvesting capabilities, which could lead to more efficient solar energy conversion (Han et al., 2015).

Anticancer Properties

• Research has shown that certain acrylamide conjugates exhibit significant cytotoxic activity against various human cancer cell lines. This suggests a potential role for (E)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide and similar compounds in developing anticancer agents (Kamal et al., 2014).

Photovoltaic and Optical Applications

• The molecular engineering of organic sensitizers, including those with thiophen-2-yl components, has been shown to significantly enhance photovoltaic performance, indicating its application in solar cell technology (Kim et al., 2006).

Biochemical and Antitumor Activity

• A variety of acrylamide derivatives, similar in structure to the compound , have been synthesized and evaluated for their antitumor activity, underscoring the potential of these compounds in cancer research (Fahim et al., 2019).

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s worth noting that many heterocyclic compounds modulate the function of enzymes and receptors, which makes them extremely important for studying cell biology and the treatment of diseases.

Future Directions

The future directions in the field of heterocyclic compounds involve the development of new synthetic methodologies, the design of novel chemotherapeutic agents, and the exploration of their pharmaceutical activities and therapeutic potential.